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  4. 2-[[(8R,9S,13S,14S,17S)-13-Methyl-3-(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
2-[[(8R,9S,13S,14S,17S)-13-Methyl-3-(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane 2-[[(8R,9S,13S,14S,17S)-13-Methyl-3-(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
Brand Name: Vulcanchem
CAS No.: 3589-91-1
VCID: VC0031380
InChI: InChI=1S/C28H40O4/c1-28-15-14-22-21-11-9-20(31-26-6-2-4-16-29-26)18-19(21)8-10-23(22)24(28)12-13-25(28)32-27-7-3-5-17-30-27/h9,11,18,22-27H,2-8,10,12-17H2,1H3/t22-,23-,24+,25+,26?,27?,28+/m1/s1
SMILES: CC12CCC3C(C1CCC2OC4CCCCO4)CCC5=C3C=CC(=C5)OC6CCCCO6
Molecular Formula: C28H40O4
Molecular Weight: 440.6 g/mol

2-[[(8R,9S,13S,14S,17S)-13-Methyl-3-(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane

CAS No.: 3589-91-1

Reference Standards

VCID: VC0031380

Molecular Formula: C28H40O4

Molecular Weight: 440.6 g/mol

2-[[(8R,9S,13S,14S,17S)-13-Methyl-3-(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane - 3589-91-1

CAS No. 3589-91-1
Product Name 2-[[(8R,9S,13S,14S,17S)-13-Methyl-3-(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
Molecular Formula C28H40O4
Molecular Weight 440.6 g/mol
IUPAC Name 2-[[(8R,9S,13S,14S,17S)-13-methyl-3-(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
Standard InChI InChI=1S/C28H40O4/c1-28-15-14-22-21-11-9-20(31-26-6-2-4-16-29-26)18-19(21)8-10-23(22)24(28)12-13-25(28)32-27-7-3-5-17-30-27/h9,11,18,22-27H,2-8,10,12-17H2,1H3/t22-,23-,24+,25+,26?,27?,28+/m1/s1
Standard InChIKey YQIZWMHTUAZHDL-HYEBIOLGSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OC4CCCCO4)CCC5=C3C=CC(=C5)OC6CCCCO6
SMILES CC12CCC3C(C1CCC2OC4CCCCO4)CCC5=C3C=CC(=C5)OC6CCCCO6
Canonical SMILES CC12CCC3C(C1CCC2OC4CCCCO4)CCC5=C3C=CC(=C5)OC6CCCCO6
Synonyms 3,17β-Bis[(tetrahydro-2H-pyran-2-yl)oxy]estra-1,3,5(10)-triene; 3,17β-Bis[(tetrahydropyran-2-yl)oxy]estra-1,3,5-(10)-triene; Estrane, 2H-Pyran Deriv.
PubChem Compound 11812233
Last Modified Nov 11 2021
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